![molecular formula C7H10O5 B2431569 2,3-Oxiranedicarboxylic acid, 2-methyl-, dimethyl ester,(2R,3R)-rel- CAS No. 53282-74-9](/img/structure/B2431569.png)
2,3-Oxiranedicarboxylic acid, 2-methyl-, dimethyl ester,(2R,3R)-rel-
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Description
“2,3-Oxiranedicarboxylic acid, 2-methyl-, dimethyl ester,(2R,3R)-rel-” is a chemical compound with the molecular formula C7H10O5 and a molecular weight of 174.1513 . It is provided by various manufacturers for research and development purposes .
Molecular Structure Analysis
The molecular structure of “2,3-Oxiranedicarboxylic acid, 2-methyl-, dimethyl ester,(2R,3R)-rel-” is defined by its molecular formula, C7H10O5 . Detailed structural information such as bond lengths and angles is not available in the current resources.Physical And Chemical Properties Analysis
The physical and chemical properties of “2,3-Oxiranedicarboxylic acid, 2-methyl-, dimethyl ester,(2R,3R)-rel-” include a density of 1.3±0.1 g/cm3 and a boiling point of 199.4±30.0 °C at 760 mmHg . The melting point is not available .Scientific Research Applications
Oxidative Ring-Opening Synthesis
A study by Prešeren, Svete, and Stanovnik (1999) demonstrates the use of this compound in the oxidative ring-opening of rel-(2R,3R,5S)-5-aryl-2-benzoylamino-6,7-bis(methoxycarbonyl)-2,3-dihydro-1-oxo-3-phenyl-1H,5H-pyrazolo[1,2-a]-pyrazoles. This synthesis produces rel-(2R,3R)-N-benzoyl-3-phenyl-3-[5-aryl-3,4-bis(methoxy-carbonyl)pyrazolyl-1]alanine methyl esters as products (Prešeren, Svete, & Stanovnik, 1999).
Amidation Reactions
Research by Arai, Kado, and Chiyomaru (1965) discusses the characterization of esters obtained from acetylenedicarboxylic acid monopotassium salt upon treatment with methanol in the presence of sulfuric acid. Their amidation with methanolic and aqueous ammonia is explored, providing insights into the behavior of these esters in chemical reactions (Arai, Kado, & Chiyomaru, 1965).
Enantioselective Hydrolysis
Sobolev et al. (2002) investigated the effect of acyl chain length and branching on the enantioselectivity of Candida rugosa lipase in the kinetic resolution of 4-(2-difluoromethoxyphenyl)-substituted 1,4-dihydropyridine 3,5-diesters, showing applications in stereoselective reactions (Sobolev et al., 2002).
Chemoenzymatic Stereodivergent Synthesis
Presini et al. (2021) describe a chemoenzymatic methodology to access all four possible stereoisomers of the 2,3-dimethylglyceric acid ethyl ester. This research highlights the versatility of this compound in synthesizing various stereoisomers, which is crucial in the development of bioactive natural esters (Presini et al., 2021).
properties
IUPAC Name |
dimethyl (2R,3R)-2-methyloxirane-2,3-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O5/c1-7(6(9)11-3)4(12-7)5(8)10-2/h4H,1-3H3/t4-,7+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXJAJAOTVFAFBN-MHTLYPKNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(O1)C(=O)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1([C@@H](O1)C(=O)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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